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Compound of Interest

Compound Name: 1-Acetyl-3-bromo-5-fluoroindole

Cat. No.: B11857726

Get Quote

Introduction
1-Acetyl-3-bromo-5-fluoroindole is a key heterocyclic building block in medicinal chemistry

and drug development. The indole scaffold is a privileged structure found in numerous

biologically active compounds, and the specific substitution pattern of this molecule—an

activating N-acetyl group, a reactive C3-bromo handle, and a metabolically stable C5-fluoro

group—makes it a versatile intermediate for creating complex molecular architectures. The

fluorine atom, in particular, is a valuable addition in drug design, often enhancing metabolic

stability, binding affinity, and bioavailability.[1]

This guide provides a comprehensive, field-proven pathway for the synthesis of 1-Acetyl-3-
bromo-5-fluoroindole. Moving beyond a simple recitation of steps, we will delve into the

causality behind the chosen reactions, offering insights into why specific reagents and

conditions are employed. The presented pathway is designed for robustness and scalability,

prioritizing high yields and purity through logical, well-established chemical transformations.

Retrosynthetic Analysis
A logical disconnection approach to 1-Acetyl-3-bromo-5-fluoroindole suggests a three-stage

synthesis. The C-Br bond, the N-acetyl group, and the indole core itself represent strategic
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points for disconnection. The most logical pathway involves the late-stage introduction of the

bromine atom onto a pre-formed, N-acetylated 5-fluoroindole core. This core is, in turn,

constructed from a commercially available nitrotoluene derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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